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Compound of Interest

Compound Name: Sulphur Red 6

Cat. No.: B1171680

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Sulphur Red 6, a member of the sulfur dye class, is a synthetic colorant utilized in the textile
industry for dyeing cellulosic fibers such as cotton, linen, and viscose. Like other sulfur dyes, it
is a complex mixture of sulfur-containing organic compounds. The application process involves
the reduction of the water-insoluble dye to a water-soluble leuco form using sodium sulfide,
followed by oxidation back to its insoluble form within the fiber. This process, along with
incomplete dye exhaustion, can lead to the discharge of Sulphur Red 6 and associated
chemicals into wastewater, posing potential environmental risks. This technical guide provides
a comprehensive overview of the available information on the environmental fate and impact of
Sulphur Red 6, addressing its physicochemical properties, environmental persistence,
ecotoxicity, and analytical considerations. Due to the limited availability of specific data for
Sulphur Red 6, information from closely related sulfur dyes is also included to provide a
broader understanding of this dye class.

Physicochemical Properties

The environmental transport and fate of a chemical are largely governed by its physicochemical
properties. While specific quantitative data for Sulphur Red 6 is scarce, general characteristics
of sulfur dyes provide some insight.
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Property Value Source

[Sulphur Red 6/Sulphur
Bordeaux 3B CAS NO. 1327-
85-1 for Cotton Flax Leather,
n.d.]

Appearance Purple-brown powder

Partially soluble in water;
[Sulphur Red 6/Sulphur

) ) N Bordeaux 3B CAS NO. 1327-
- sulfide solution. A solubilized
Water Solubility 85-1 for Cotton Flax Leather,

form (C.I. Solubilised Sulphur -
) n.d.], [Solubilised Sulphur Red
Red 6, CAS 1327-88-4) is also _
6 - World dye variety, 2012]

available.

readily soluble in sodium

Data not available for Sulphur

Red 6. Generally, sulfur dyes

are complex, high molecular
Vapor Pressure ]

weight compounds and are

expected to have very low

vapor pressures.

Data not available for Sulphur

- Red 6. The complex and
Octanol-Water Partition _
o variable structure of sulfur
Coefficient (Log Kow) .
dyes makes a single Log Kow

value difficult to determine.

Inconsistently reported. One
source suggests C13H11N30O
with a molecular weight of

225.27 g/mol , while another
[CAS 1327-85-1 Sulphur Red

6 - Alfa Chemistry, n.d.],
[Sulphur Red 6 1327-85-1 wiki

- Guidechem, n.d.]

indicates

Molecular Formula & Weight C20H12N205S2Na2. The
exact chemical structure of
most sulfur dyes, including
Sulphur Red 6, is often
proprietary and not precisely
defined.
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Note: The lack of precise and consistent physicochemical data for Sulphur Red 6 highlights a
significant knowledge gap and complicates accurate environmental modeling.

Environmental Fate

The environmental fate of Sulphur Red 6 is influenced by a combination of transport and
transformation processes.

Transport

Due to their partial water solubility, sulfur dyes can be transported in aquatic systems. Their
tendency to be in a particulate or adsorbed state in wastewater effluents means they can also
associate with suspended solids and sediments. The potential for long-range atmospheric
transport is considered low due to their expected low vapor pressure.

Transformation

Biodegradation: Sulfur dyes are generally considered to be recalcitrant to biodegradation due
to their complex aromatic structures and the presence of sulfur linkages. However, some
microorganisms have been shown to decolorize and degrade sulfur dyes, particularly under
anaerobic conditions where the reductive cleavage of disulfide bonds can occur. For instance,
studies on sulfur black, a related dye, have shown that fungi like Aspergillus sp. can initiate
degradation through the oxidative breakdown of polysulfide bonds. The degradation of sulfur
dyes can lead to the formation of various intermediates, which may have their own toxicological
profiles.

Abiotic Degradation:

¢ Hydrolysis: Information on the hydrolysis of Sulphur Red 6 is not available. However, the
sulfur-sulfur bonds in sulfur dyes can be susceptible to cleavage under certain environmental
conditions.

e Photodegradation: While some dyes are susceptible to photodegradation, the complex and
often polymeric nature of sulfur dyes may confer some resistance to light-induced
breakdown.
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Sorption: The affinity of sulfur dyes for solid phases like soil and sediment is not well-
documented with quantitative data such as soil sorption coefficients (Kd or Koc). However, their
low water solubility suggests a potential for adsorption to organic matter and mineral surfaces
in soil and sediment, which would affect their mobility and bioavailability.

Ecotoxicological Impact

The discharge of sulfur dye-containing effluents can have adverse effects on aquatic
ecosystems. The high color intensity can reduce light penetration in water bodies, inhibiting
photosynthesis in aquatic plants. The chemicals used in the dyeing process, such as sodium
sulfide, can also be toxic to aquatic life.

While specific ecotoxicity data for Sulphur Red 6 is not available in the public domain, general
information on sulfur dyes indicates potential for aquatic toxicity. Upon heating to
decomposition, Sulphur Red 6 is reported to emit toxic vapors of nitrogen oxides (NOx)[1].

Analytical Methods

The detection and quantification of Sulphur Red 6 in environmental matrices present a
challenge due to its complex and often undefined chemical structure. Standard analytical
methods for its determination in water, soil, or sediment are not readily available. General
methods for the analysis of sulfur compounds or other dye classes may be adapted, but would
require significant development and validation. Techniques such as High-Performance Liquid
Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry)
could potentially be employed for its analysis after appropriate sample preparation.

Experimental Protocols

Detailed experimental protocols for assessing the environmental fate and impact of Sulphur
Red 6 are not publicly available. However, standardized protocols, such as those developed by
the Organisation for Economic Co-operation and Development (OECD), can be applied.

Biodegradability Testing (e.g., OECD 301, 302 series): These tests assess the potential for a
chemical to be biodegraded by microorganisms under aerobic or anaerobic conditions. A
typical experimental workflow for an aerobic biodegradation study is illustrated below.
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\
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Results
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Click to download full resolution via product page

Caption: Experimental workflow for an aerobic biodegradation study.

Aquatic Toxicity Testing (e.g., OECD 201, 202, 203): These guidelines detail procedures for
determining the acute toxicity of chemicals to algae, daphnids, and fish, respectively. The
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endpoint is typically the concentration causing a 50% effect (EC50 for algae and daphnids,
LC50 for fish) over a specified exposure period.

Preparation

Culture Test Organisms (e.g., Fish, Daphnia, Algae) Prepare Test Solutions of Sulphur Red 6 at various concentrations Prepare Control (no test substance)

Exposure
v

v v
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Obseryation
Y

|Record Mortality/Immobilization/Growth Inhibition at specified intervals|

Data A‘?alysis

Calculate LC50/EC50 values and confidence intervals

Click to download full resolution via product page

Caption: General workflow for an acute aquatic toxicity test.

Conclusion and Future Perspectives

The environmental fate and impact of Sulphur Red 6 discharge remain largely
uncharacterized. The lack of quantitative data on its physicochemical properties, persistence,
and ecotoxicity is a major impediment to conducting a thorough environmental risk
assessment. While general information on sulfur dyes provides some qualitative
understanding, specific studies on Sulphur Red 6 are urgently needed. Future research should
focus on:
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e Quantitative determination of key physicochemical properties: Water solubility, Log Kow, and
vapor pressure.

» Biodegradation studies: Under both aerobic and anaerobic conditions to determine
degradation rates and identify transformation products.

» Ecotoxicity testing: To establish acute and chronic toxicity data for a range of aquatic
organisms.

» Development of analytical methods: For the reliable detection and quantification of Sulphur
Red 6 in environmental samples.

Such data are crucial for developing effective wastewater treatment strategies and for
establishing environmentally sound practices in the textile industry to mitigate the potential risks
associated with the discharge of Sulphur Red 6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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